Cas no 895024-54-1 (N-(6-bromo-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-3-yl)methylbenzamide)

• Product Name: N-(6-bromo-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-3-yl)methylbenzamide
• CAS No: 895024-54-1
• MF: C₂₀H₁₃BrN₄O₃S
• MW: 469.311221837997
• CID: 5779044
• PubChem ID: 18572506
• Update Time: 2025-06-03

N-(6-bromo-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024655639
• 895024-54-1
• N-(6-bromo-1,3-benzothiazol-2-yl)-4-nitro-N-[(pyridin-3-yl)methyl]benzamide
• F2515-0643
• N-(6-bromobenzo[d]thiazol-2-yl)-4-nitro-N-(pyridin-3-ylmethyl)benzamide
• N-(6-bromo-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-3-ylmethyl)benzamide
• Benzamide, N-(6-bromo-2-benzothiazolyl)-4-nitro-N-(3-pyridinylmethyl)-
• N-(6-bromo-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-3-yl)methylbenzamide

• Inchi： 1S/C20H13BrN4O3S/c21-15-5-8-17-18(10-15)29-20(23-17)24(12-13-2-1-9-22-11-13)19(26)14-3-6-16(7-4-14)25(27)28/h1-11H,12H2
• InChI Key： NYVHCNOJHWZTAF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)SC(=N2)N(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 467.98917g/mol
• Monoisotopic Mass: 467.98917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.643±0.06 g/cm3(Predicted)
• Boiling Point: 655.4±65.0 °C(Predicted)
• pka: 4.25±0.12(Predicted)

Additional information on N-(6-bromo-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-3-yl)methylbenzamide

Comprehensive Overview of N-(6-bromo-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-3-yl)methylbenzamide (CAS No. 895024-54-1)

N-(6-bromo-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-3-yl)methylbenzamide (CAS No. 895024-54-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their potential applications in drug discovery and development. The presence of both 6-bromo-1,3-benzothiazole and 4-nitrobenzamide moieties in its structure makes it a promising candidate for targeting specific biological pathways.

In recent years, researchers have focused on the synthesis and optimization of benzothiazole-based compounds like N-(6-bromo-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-3-yl)methylbenzamide for their potential therapeutic benefits. The compound's nitro group and pyridine ring contribute to its ability to interact with various enzymes and receptors, making it a subject of interest in the development of novel small-molecule inhibitors. Its CAS No. 895024-54-1 is frequently searched in academic databases, reflecting its relevance in contemporary research.

The synthesis of N-(6-bromo-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-3-yl)methylbenzamide involves multi-step organic reactions, including condensation and substitution processes. Researchers often explore its structure-activity relationship (SAR) to understand how modifications to its benzothiazole core or nitrobenzamide side chain can enhance its biological activity. This approach aligns with the growing demand for precision medicine and targeted therapies, which are among the most searched topics in biomedical sciences today.

One of the key advantages of this compound is its potential application in cancer research. Studies suggest that benzothiazole derivatives may exhibit anti-proliferative effects against certain cancer cell lines. The 6-bromo substitution on the benzothiazole ring could play a critical role in enhancing its binding affinity to specific molecular targets. Additionally, the nitro group may contribute to its redox-modulating properties, a feature increasingly explored in oxidative stress-related diseases.

Beyond oncology, N-(6-bromo-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-3-yl)methylbenzamide is also investigated for its potential in neurodegenerative disease research. The pyridine moiety in its structure is known to interact with central nervous system (CNS) targets, making it a candidate for modulating neurotransmitter receptors. This aligns with the rising interest in neuroprotective agents, a hot topic in both academic and pharmaceutical circles.

From a chemical perspective, the compound's molecular weight and logP value are critical parameters for its drug-likeness. These properties are often discussed in forums and publications focusing on medicinal chemistry optimization. The compound's solubility and stability under physiological conditions are also areas of active investigation, as they directly impact its bioavailability and pharmacokinetic profile.

In summary, N-(6-bromo-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-3-yl)methylbenzamide (CAS No. 895024-54-1) represents a versatile scaffold in modern drug discovery. Its multi-target potential and structural modularity make it a valuable tool for researchers exploring innovative therapeutics. As the scientific community continues to uncover its mechanisms of action, this compound is likely to remain a focal point in high-impact research for years to come.